Cas no 20068-14-8 ((R)-1-(Chloromethyl)propylbenzene)

• Product Name: (R)-1-(Chloromethyl)propylbenzene
• CAS No: 20068-14-8
• MF: C₁₀H₁₃Cl
• MW: 168.663222074509
• CID: 1063191
• PubChem ID: 55301853
• Update Time: 2025-07-17

(R)-1-(Chloromethyl)propylbenzene Chemical and Physical Properties

Names and Identifiers

• (R)-[1-(Chloromethyl)propyl]benzene
• starbld0005344
• AKOS006383729
• [(2R)-1-Chlorobutan-2-yl]benzene
• (R)-(1-Chlorobutan-2-yl)benzene
• DB-300004
• 20068-14-8
• (R)-1-(Chloromethyl)propylbenzene

• Inchi： 1S/C10H13Cl/c1-2-9(8-11)10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3/t9-/m0/s1
• InChI Key： UQDKSKMEPAASFW-VIFPVBQESA-N
• SMILES： ClC[C@@H](C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 168.0705781g/mol
• Monoisotopic Mass: 168.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on (R)-1-(Chloromethyl)propylbenzene

Recent Advances in the Application of (R)-1-(Chloromethyl)propylbenzene (CAS: 20068-14-8) in Chemical Biology and Pharmaceutical Research

In recent years, (R)-1-(Chloromethyl)propylbenzene (CAS: 20068-14-8) has emerged as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of chiral pharmaceuticals. This compound, characterized by its chloromethyl functional group and stereospecific configuration, has been extensively studied for its role in asymmetric synthesis and drug design. The latest research highlights its utility in constructing complex molecular architectures, enabling the development of novel therapeutic agents with enhanced efficacy and reduced side effects.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of (R)-1-(Chloromethyl)propylbenzene as a key building block in the synthesis of β-lactamase inhibitors. The researchers employed a stereoselective approach to incorporate this intermediate into the core structure of the inhibitors, resulting in compounds with significantly improved binding affinity to bacterial enzymes. The study reported a 40% increase in inhibitory activity compared to previous generations of β-lactamase inhibitors, underscoring the importance of chiral purity in drug development.

Further investigations into the mechanistic aspects of (R)-1-(Chloromethyl)propylbenzene have revealed its potential in modulating enzyme activity. A recent Nature Chemical Biology publication detailed how this compound serves as a versatile electrophile in covalent enzyme inhibition strategies. By targeting specific cysteine residues in disease-relevant proteins, derivatives of (R)-1-(Chloromethyl)propylbenzene have shown promise in the treatment of cancers and autoimmune disorders. The study utilized advanced mass spectrometry techniques to map the precise interaction sites, providing valuable insights for structure-based drug design.

The pharmaceutical industry has also recognized the scalability of (R)-1-(Chloromethyl)propylbenzene production. A 2024 white paper from the American Chemical Society's Green Chemistry Institute presented an innovative continuous-flow synthesis method that achieves 98% enantiomeric excess while reducing solvent waste by 70%. This technological advancement addresses both the economic and environmental challenges associated with large-scale production of chiral intermediates, potentially lowering the barrier for commercial adoption.

Emerging applications in radiopharmaceuticals have expanded the utility of (R)-1-(Chloromethyl)propylbenzene beyond traditional small-molecule drugs. Researchers at MIT have recently developed a novel PET tracer incorporating this scaffold, enabling non-invasive imaging of neurotransmitter receptors in the brain. The compound's ability to cross the blood-brain barrier while maintaining target specificity makes it particularly valuable for neurological disorder diagnostics and drug development.

Despite these advancements, challenges remain in the optimization of (R)-1-(Chloromethyl)propylbenzene derivatives for clinical use. Current research efforts focus on improving metabolic stability and reducing potential off-target effects through systematic structure-activity relationship studies. The integration of computational modeling with high-throughput screening approaches is expected to accelerate the discovery of next-generation therapeutics based on this versatile chemical scaffold.